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Compound of Interest

Compound Name: Gastrazole

Cat. No.: B607603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gastrazole, the brand name for the compound Rabeprazole, is a proton pump inhibitor (PPI)

belonging to the substituted benzimidazole class of antisecretory compounds.[1] It is widely

utilized in research and clinical settings to diminish gastric acid secretion.[1] Its mechanism of

action involves the irreversible inhibition of the gastric H+/K+ ATPase (proton pump) in parietal

cells.[1][2][3] This document provides detailed protocols for the preparation of Gastrazole
(Rabeprazole Sodium) stock solutions using Dimethyl Sulfoxide (DMSO) for in vitro studies,

ensuring accurate and reproducible experimental outcomes.

Data Presentation
Quantitative data for Gastrazole (Rabeprazole Sodium) is summarized in the table below for

easy reference.
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Property Value Reference(s)

Chemical Name

2-[[[4-(3-methoxypropoxy)-3-

methyl-2-

pyridinyl]methyl]sulfinyl]-1H-

benzimidazole, monosodium

salt

[4]

Molecular Formula C18H20N3O3S • Na [4]

Molecular Weight 381.4 g/mol [4]

Appearance White to yellowish-white solid [1][5]

Solubility in DMSO ~25 mg/mL or 76 mg/mL [4][6]

Solubility in Water
Very soluble, ~10 mg/mL in

PBS (pH 7.2)
[4][5][7]

Solubility in Ethanol Freely soluble, ~30 mg/mL [4][5]

Storage Temperature -20°C (as solid powder) [4]

Stability

Unstable in acidic conditions,

more stable in alkaline

conditions.

[3][8]

Note on solubility: Different sources report varying solubility of Rabeprazole Sodium in DMSO.

It is recommended to start with a lower concentration and gently warm if necessary to ensure

complete dissolution. Using fresh, anhydrous DMSO is crucial as absorbed moisture can

reduce solubility.[6][9]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Gastrazole
(Rabeprazole Sodium) Stock Solution in DMSO
This protocol details the preparation of a high-concentration stock solution for long-term

storage.

Materials:
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Gastrazole (Rabeprazole Sodium) powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, light-protected microcentrifuge tubes or vials

Vortex mixer

Sterile 0.22 µm syringe filter (optional, if sterility is critical and the powder is not sterile)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination, especially if the stock solution will be used in cell culture.

Calculation: Determine the required mass of Rabeprazole Sodium based on the desired

stock concentration and final volume. For example, to prepare 1 mL of a 25 mg/mL stock

solution, weigh out 25 mg of Rabeprazole Sodium powder.

Weighing: Accurately weigh the Rabeprazole Sodium powder.

Dissolution: Add the calculated volume of anhydrous DMSO to the powder. For instance, add

1 mL of DMSO to 25 mg of Rabeprazole Sodium.

Mixing: Vortex the solution until the powder is completely dissolved.[9] Gentle warming may

be applied to aid dissolution, but avoid excessive heat.

Sterilization (Optional): If the initial powder was not sterile, filter-sterilize the stock solution

using a 0.22 µm syringe filter into a sterile, light-protected tube. Note that some loss of

compound may occur due to binding to the filter membrane.[10]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes.[9]

Storage: Store the aliquots at -20°C, protected from light.[4][9] When stored properly, the

stock solution in DMSO can be stable for extended periods.
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Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol describes the dilution of the concentrated DMSO stock solution for immediate use

in experiments.

Materials:

Concentrated Gastrazole (Rabeprazole Sodium) stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer (e.g., PBS)

Sterile microcentrifuge tubes

Procedure:

Thawing: Thaw an aliquot of the concentrated stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution into the cell culture medium or buffer to

achieve the desired final concentration for your experiment.

Solvent Concentration: Ensure that the final concentration of DMSO in the working solution

is low (typically <0.5%) to avoid solvent-induced cellular toxicity.[4]

Immediate Use: Prepare working solutions fresh for each experiment and use them

immediately, as Rabeprazole is less stable in aqueous solutions compared to DMSO.[4]

Visualizations
Signaling Pathway: Inhibition of Gastric H+/K+ ATPase
The following diagram illustrates the mechanism of action of Gastrazole (Rabeprazole) in a

gastric parietal cell.
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Caption: Mechanism of Gastrazole (Rabeprazole) Action.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the workflow for preparing a Gastrazole stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b607603?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Rabeprazole
https://synapse.patsnap.com/article/what-is-the-mechanism-of-rabeprazole-sodium
https://verification.fda.gov.ph/files/DRP-4245-02_PI_01.pdf
https://cdn.caymanchem.com/cdn/insert/14939.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2420819.htm
https://www.selleckchem.com/products/rabeprazole-sodium.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2420819_EN.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_pKa_of_Rabeprazole_Sodium_for_Formulation_Development.pdf
https://www.benchchem.com/pdf/strategies_to_prevent_rabeprazole_sodium_precipitation_in_stock_solutions.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Optimizing_Rabeprazole_Sodium_Concentration_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/product/b607603#preparation-of-gastrazole-stock-solution-with-dmso
https://www.benchchem.com/product/b607603#preparation-of-gastrazole-stock-solution-with-dmso
https://www.benchchem.com/product/b607603#preparation-of-gastrazole-stock-solution-with-dmso
https://www.benchchem.com/product/b607603#preparation-of-gastrazole-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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